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Compound of Interest

Compound Name: 3-Amino-5-bromophenol

Cat. No.: B177715 Get Quote

This technical guide provides a comprehensive overview of the chemical properties, structure,

and relevant methodologies for 3-Amino-5-bromophenol, tailored for researchers, scientists,

and professionals in drug development. This document summarizes key data, outlines general

experimental approaches, and presents the molecular structure as a foundation for further

research and application.

Chemical Properties and Structure
3-Amino-5-bromophenol is a substituted aromatic compound containing amino, hydroxyl, and

bromo functional groups. These groups confer its specific reactivity, making it a valuable

intermediate in organic synthesis.[1][2] It is primarily utilized as a building block in the creation

of more complex molecules, particularly in the pharmaceutical and agrochemical industries.[1]

[2]

Structural Information
The structural identity of 3-Amino-5-bromophenol is well-defined by its IUPAC name, SMILES

string, and InChIKey.
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Identifier Value

IUPAC Name 3-Amino-5-bromophenol

CAS Number 100367-38-2

Molecular Formula C₆H₆BrNO

SMILES OC1=CC(Br)=CC(N)=C1[3]

InChI Key MITPOGKUUPJAPC-UHFFFAOYSA-N[4]

Physicochemical Properties
The following table summarizes the known and predicted physicochemical properties of 3-
Amino-5-bromophenol. It is important to note that experimental data for several properties,

such as melting point, pKa, and solubility, are not widely available in the reviewed literature.

The provided boiling point and density are predicted values.

Property Value Source

Molecular Weight 188.02 g/mol [5][6]

Physical State Solid [3]

Melting Point Not Available [3][5]

Boiling Point (Predicted) 319.2 ± 22.0 °C at 760 Torr [3]

Density (Predicted) 1.768 ± 0.06 g/cm³ [3]

pKa Not Available

Solubility Not Available [3][5]

Storage Conditions
Room temperature, sealed in a

dry environment
[3]

Chemical Structure Visualization
The chemical structure of 3-Amino-5-bromophenol is depicted below. The diagram illustrates

the meta-substitution pattern of the amino and bromo groups relative to the hydroxyl group on
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the benzene ring.

General Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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